Nickel sulfate

Specification

• Description: Anhydrous nickel sulfate is a yellow-green crystalline solid. Nickel sulfate can also be obtained as a hexahydrate (NiSO4.6H2O (CAS: 10101-97-0) which is blue to emerald green, and as a heptahydrate (NiSO4.7H2O) (CAS: 10101-98-1) , which is green. Samples can contain variable quantities of water, depending on their previous exposure to moisture or conditions. All forms are mildly toxic and are carcinogenic. All are denser than water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Used to make other nickel compounds, in printing, and in dyeing of textiles.; Nickel sulfate is a metal sulfate having nickel(2+) as the metal ion. It has a role as an allergen. It contains a nickel(2+).; Nickel sulfate is used in allergenic testing.; Nickel Sulfate is a yellow, green or blue colored, crystalline inorganic compound that produces toxic gases upon heating. Nickel sulfate is used in electroplating and as a chemical intermediate to produce other nickel compounds. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and affects the lungs, kidneys, gastrointestinal tract and neurological system. Nickel sulfate is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05); Nickel sulfate is a sulfate of nickel. It is commonly used for electroplating. Nickel is a chemical compound with the atomic number 28. It is found abundantly in nature in laterite ore minerals, such as limonite, garnierite, and pentlandite. Nickel has a biological role and is found in certain enzymes, including urease, hydrogenase, methylcoenzyme M reductase, and carbon monoxide dehydrogenase. (L40, L41, L47)
• CAS No.: 15244-37-8
• Molecular Formula: NiSO4; NiO4S
• Molecular Weight: 154.76 g/mol
• IUPAC Name: nickel(2+);sulfate
• Standard InChI: InChI=1S/Ni.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• Standard InChI Key: LGQLOGILCSXPEA-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].[Ni+2]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Ni+2]
• Boiling Point: Decomposes (NTP, 1992)
• Colorform: Green-yellow crystals; Pale green
• Melting Point: 1558 °F (decomposes) (NTP, 1992); Decomposes @ 840 °C; No melting point; decomposes at 848 °C